Cas no 116267-86-8 (1H-Pyrrole, 3-methyl-4-phenyl-)

• Product Name: 1H-Pyrrole, 3-methyl-4-phenyl-
• CAS No: 116267-86-8
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 1205617
• Update Time: 2024-08-02

1H-Pyrrole, 3-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-methyl-4-phenyl-

• Inchi： 1S/C11H11N/c1-9-7-12-8-11(9)10-5-3-2-4-6-10/h2-8,12H,1H3
• InChI Key： WGLKMXOTGOECNA-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=CC=C2)C(C)=C1

Computed Properties

• Exact Mass: 157.08923

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 288.7±19.0 °C(Predicted)
• PSA: 15.79
• pka: 17.04±0.50(Predicted)